Cas no 2171618-94-1 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-3-(1H-pyrrol-2-yl)propanamidooxy}acetic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-3-(1H-pyrrol-2-yl)propanamidooxy}acetic acid
• CAS No: 2171618-94-1
• MF: C₂₅H₂₅N₃O₆
• MW: 463.482506513596
• CID: 6204051
• PubChem ID: 165813638
• Update Time: 2025-06-10

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-3-(1H-pyrrol-2-yl)propanamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-3-(1H-pyrrol-2-yl)propanamidooxy}acetic acid
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methyl-3-(1H-pyrrol-2-yl)propanamido]oxy}acetic acid
• 2171618-94-1
• EN300-1474570

• Inchi： 1S/C25H25N3O6/c1-28(34-15-23(29)30)24(31)22(13-16-7-6-12-26-16)27-25(32)33-14-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-12,21-22,26H,13-15H2,1H3,(H,27,32)(H,29,30)
• InChI Key： FRUYNTCHAIRRQD-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(C)OCC(=O)O)=O)CC1=CC=CN1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 463.17433553g/mol
• Monoisotopic Mass: 463.17433553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 121Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-3-(1H-pyrrol-2-yl)propanamidooxy}acetic acid

Recent Advances in the Study of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-3-(1H-pyrrol-2-yl)propanamidooxy}acetic acid (CAS: 2171618-94-1)

The compound 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-3-(1H-pyrrol-2-yl)propanamidooxy}acetic acid (CAS: 2171618-94-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a pyrrole moiety, has shown promising potential in various applications, ranging from peptide synthesis to drug discovery. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on the synthesis and optimization of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-3-(1H-pyrrol-2-yl)propanamidooxy}acetic acid. The Fmoc group, a widely used protecting group in peptide synthesis, ensures the stability of the amino acid derivative during solid-phase peptide synthesis (SPPS). Researchers have reported improved yields and purity of the compound through optimized reaction conditions, including the use of novel coupling reagents and solvents. These advancements have facilitated its incorporation into complex peptide sequences, enabling the exploration of its biological functions.

The biological activity of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-3-(1H-pyrrol-2-yl)propanamidooxy}acetic acid has been investigated in several preclinical studies. The pyrrole moiety, known for its role in protein-protein interactions, has been implicated in modulating key signaling pathways. For instance, recent findings suggest that derivatives of this compound exhibit inhibitory effects on specific enzymes involved in inflammatory responses, making them potential candidates for anti-inflammatory drug development. Additionally, its ability to cross cell membranes and target intracellular proteins has sparked interest in its use as a delivery vehicle for therapeutic agents.

In the context of drug discovery, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-3-(1H-pyrrol-2-yl)propanamidooxy}acetic acid has been explored as a scaffold for the design of novel small-molecule inhibitors. Computational modeling and structure-activity relationship (SAR) studies have identified key structural modifications that enhance its binding affinity to target proteins. These insights have paved the way for the development of next-generation therapeutics with improved efficacy and selectivity. Furthermore, its compatibility with click chemistry approaches has enabled the creation of bioconjugates for targeted drug delivery and imaging applications.

Despite these promising developments, challenges remain in the clinical translation of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-3-(1H-pyrrol-2-yl)propanamidooxy}acetic acid. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further research. Ongoing studies are focusing on pharmacokinetic profiling and toxicity assessments to evaluate its suitability for human use. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinically viable therapies.

In conclusion, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-3-(1H-pyrrol-2-yl)propanamidooxy}acetic acid (CAS: 2171618-94-1) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural attributes and diverse biological activities make it a valuable tool for peptide synthesis, drug discovery, and therapeutic development. Continued research efforts are likely to uncover new applications and further elucidate its mechanistic underpinnings, solidifying its role in advancing the field.